Cas no 2287263-51-6 (Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate)

• Product Name: Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate
• CAS No: 2287263-51-6
• MF: C₁₄H₁₄F₃NO₂
• MW: 285.261674404144
• CID: 6335885
• PubChem ID: 137942197
• Update Time: 2025-06-14

Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetate
• EN300-6761805
• 2287263-51-6
• Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

• Inchi： 1S/C14H14F3NO2/c1-20-12(19)11(18)14-4-13(5-14,6-14)7-2-9(16)10(17)3-8(7)15/h2-3,11H,4-6,18H2,1H3
• InChI Key： NWLSYSBFGNMEQE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1C12CC(C(C(=O)OC)N)(C1)C2)F)F

Computed Properties

• Exact Mass: 285.09766318g/mol
• Monoisotopic Mass: 285.09766318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 411
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Additional information on Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate

Comprehensive Overview of Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287263-51-6)

Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287263-51-6) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique bicyclo[1.1.1]pentane scaffold and trifluorophenyl moiety, is a promising candidate for drug discovery and development. Its structural complexity and functional groups make it a valuable intermediate for synthesizing novel bioactive molecules.

The CAS No. 2287263-51-6 is a critical identifier for researchers and chemists seeking precise information about this compound. The presence of the 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate moiety highlights its potential as a building block for peptidomimetics and small-molecule inhibitors. In recent years, the demand for such advanced intermediates has surged, driven by the growing interest in targeted drug delivery and precision medicine.

One of the most intriguing aspects of Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate is its role in addressing challenges related to drug solubility and bioavailability. The trifluorophenyl group enhances lipophilicity, while the bicyclo[1.1.1]pentane core contributes to metabolic stability. These properties are particularly relevant in the development of CNS-targeting therapeutics and enzyme inhibitors, which are hot topics in current pharmaceutical research.

In the context of green chemistry and sustainable synthesis, this compound has also been explored for its potential to reduce waste and improve reaction efficiency. Researchers are investigating innovative catalytic methods to synthesize Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate with minimal environmental impact. This aligns with the broader industry trend toward eco-friendly manufacturing and green solvents.

Another area of interest is the application of CAS No. 2287263-51-6 in proteomics and chemical biology. Its unique structure allows for selective labeling and probing of biological targets, making it a valuable tool for studying protein-protein interactions and signal transduction pathways. This has implications for understanding disease mechanisms and developing next-generation diagnostics.

The synthesis and characterization of Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate require advanced analytical techniques, such as NMR spectroscopy and mass spectrometry. These methods ensure the purity and identity of the compound, which is crucial for its use in high-stakes applications like clinical trials and regulatory submissions.

In summary, Methyl 2-amino-2-[3-(2,4,5-trifluorophenyl)-1-bicyclo[1.1.1]pentanyl]acetate (CAS No. 2287263-51-6) represents a cutting-edge compound with multifaceted applications in modern science. Its relevance to drug discovery, sustainable chemistry, and biological research underscores its importance in advancing scientific knowledge and technological innovation.